1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H17ClFNO3
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C23H17ClFNO3/c24-17-8-11-20-19(12-17)23(29,13-21(27)16-6-9-18(25)10-7-16)22(28)26(20)14-15-4-2-1-3-5-15/h1-12,29H,13-14H2
• InChI Key: UAXCMEOYOMFTFR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C4=CC=C(C=C4)F)O

Description

1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been studied for its potential applications in scientific research. This molecule is also known as BCI-121 or Ro 31-7453 and belongs to the class of indole derivatives. The compound has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes involved in the immune response. This leads to a decrease in the production of pro-inflammatory cytokines and an increase in the production of anti-inflammatory cytokines.
Biochemical and physiological effects:
Studies have shown that 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can exhibit interesting biochemical and physiological effects. For example, the compound has been found to inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to modulate the activity of ion channels and affect neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic applications. The compound can be used to study the immune system and its role in autoimmune diseases and inflammatory disorders. However, one of the limitations is the lack of understanding of its mechanism of action. This makes it difficult to design experiments that can fully explore its potential applications.

Future Directions

There are several future directions for research on 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of interest is its potential therapeutic applications in autoimmune diseases and inflammatory disorders. Further studies are needed to fully understand its mechanism of action and identify potential targets for drug development. Additionally, the compound's effect on ion channels and neurotransmitter release suggests that it may have potential applications in neurology and psychiatry. Further studies are needed to explore these potential applications.

Synthesis Methods

The synthesis of 1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been described in the scientific literature. One of the methods involves the reaction of 5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one with benzyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-(4-fluorophenyl)-2-oxoethyl chloride to yield the final product.

Scientific Research Applications

1-benzyl-5-chloro-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in scientific research. One of the areas of interest is its effect on the immune system. Studies have shown that the compound can modulate the activity of T cells and inhibit the production of pro-inflammatory cytokines. This suggests that the compound may have potential therapeutic applications in autoimmune diseases and inflammatory disorders.